Cas no 24691-30-3 (3,4-dichloro-5-methyl-1H-pyrrole-2-carboxylic acid)

3,4-Dichloro-5-methyl-1H-pyrrole-2-carboxylic acid is a halogenated pyrrole derivative with significant utility in synthetic organic chemistry and pharmaceutical research. Its structural features, including the dichloro and methyl substituents, enhance reactivity and selectivity in heterocyclic synthesis, making it a valuable intermediate for constructing complex molecules. The carboxylic acid moiety allows for further functionalization, enabling its use in coupling reactions or as a precursor for amide formation. This compound is particularly relevant in the development of agrochemicals and bioactive compounds due to its stability and compatibility with diverse reaction conditions. High purity grades ensure consistent performance in research and industrial applications.
3,4-dichloro-5-methyl-1H-pyrrole-2-carboxylic acid structure
24691-30-3 structure
Product Name:3,4-dichloro-5-methyl-1H-pyrrole-2-carboxylic acid
CAS No:24691-30-3
MF:C6H5Cl2NO2
MW:194.015399694443
MDL:MFCD09991685
CID:240904
PubChem ID:25137682
Update Time:2025-05-27

3,4-dichloro-5-methyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carboxylicacid, 3,4-dichloro-5-methyl-
    • 3,4-dichloro-5-methyl-1H-pyrrole-2-carboxylic acid
    • 3,4-dichloro-5-methylpyrrole-2-carboxylic acid
    • 1H-Pyrrole-2-carboxylicacid,3,4-dichloro-5-methyl
    • 3,4-di-chloro-5-methyl-1H-pyrrole-2-carboxylic acid
    • Pyrrole-2-carboxylicacid,3,4-dichloro-5-methyl-(8CI)
    • TPC-PR002
    • BS-53369
    • DTXSID20648827
    • C6H5Cl2NO2
    • ZAA69130
    • A919288
    • 24691-30-3
    • 3,4-Dichloro-5-methyl-1H-pyrrole-2-carboxylicacid
    • 3, 4-dichloro-5-methyl-1H-pyrrole-2-carboxylic acid
    • 1H-Pyrrole-2-carboxylic acid, 3,4-dichloro-5-methyl-
    • AKOS006313524
    • 3,4-DICHLORO-5-METHYLPYRROLE-2-CARBOXYLICACID
    • SB62127
    • CS-0113021
    • HIXZMJPBUJFSPJ-UHFFFAOYSA-N
    • SCHEMBL510562
    • MFCD09991685
    • MDL： MFCD09991685
    • Inchi： 1S/C6H5Cl2NO2/c1-2-3(7)4(8)5(9-2)6(10)11/h9H,1H3,(H,10,11)
    • InChI Key： HIXZMJPBUJFSPJ-UHFFFAOYSA-N
    • SMILES： ClC1C(=C(C(=O)O)NC=1C)Cl

Computed Properties

  • Exact Mass: 192.97000
  • Monoisotopic Mass: 192.97
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.1A^2
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 2.2

Experimental Properties

  • Color/Form: Yellow to Brown Solid
  • Density: 1.610±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 376.2°Cat760mmHg
  • Flash Point: 181.3°C
  • Refractive Index: 1.618
  • Solubility: Very slightly soluble (0.49 g/l) (25 º C),
  • PSA: 53.09000
  • LogP: 2.32810

3,4-dichloro-5-methyl-1H-pyrrole-2-carboxylic acid Security Information

3,4-dichloro-5-methyl-1H-pyrrole-2-carboxylic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,4-dichloro-5-methyl-1H-pyrrole-2-carboxylic acid Pricemore >>

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abcr
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abcr
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